![molecular formula C29H33N3O B5170771 1-(1-benzyl-4-piperidinyl)-4-(4-biphenylylcarbonyl)piperazine](/img/structure/B5170771.png)
1-(1-benzyl-4-piperidinyl)-4-(4-biphenylylcarbonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1-benzyl-4-piperidinyl)-4-(4-biphenylylcarbonyl)piperazine, commonly referred to as BPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
BPP acts as a dopamine D2 receptor antagonist, which means it blocks the action of dopamine at the receptor site. This leads to a decrease in dopamine activity in the brain, which can have various effects depending on the specific area of the brain affected. BPP has also been shown to have a moderate affinity for the serotonin 5-HT2A receptor, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
BPP has been shown to have various biochemical and physiological effects, including a decrease in locomotor activity, a decrease in dopamine release, and an increase in serotonin release. BPP has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of BPP is its high affinity for the dopamine D2 receptor, which makes it a useful tool for studying the role of dopamine in various physiological and pathological processes. However, BPP has several limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several potential future directions for BPP research, including the development of more potent and selective dopamine D2 receptor antagonists, the investigation of BPP's potential as a treatment for Parkinson's disease, and the exploration of its anxiolytic and antidepressant effects in humans. Additionally, further research is needed to fully understand the biochemical and physiological effects of BPP and to determine its safety and efficacy for use in humans.
In conclusion, BPP is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its high affinity for the dopamine D2 receptor and its anxiolytic and antidepressant effects make it a promising candidate for further research and development. However, further studies are needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications in humans.
Synthesis Methods
BPP can be synthesized using a variety of methods, including the reaction of N-benzylpiperidine with 4-biphenylcarboxylic acid chloride, followed by the addition of piperazine. Alternatively, BPP can be synthesized through the reaction of 1-benzylpiperidine with 4-(4-biphenylylcarbonyl)piperazine.
Scientific Research Applications
BPP has been extensively studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, BPP has been shown to have a high affinity for the dopamine D2 receptor, making it a potential candidate for the treatment of Parkinson's disease. BPP has also been studied for its potential use as an antidepressant and anxiolytic agent.
properties
IUPAC Name |
[4-(1-benzylpiperidin-4-yl)piperazin-1-yl]-(4-phenylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H33N3O/c33-29(27-13-11-26(12-14-27)25-9-5-2-6-10-25)32-21-19-31(20-22-32)28-15-17-30(18-16-28)23-24-7-3-1-4-8-24/h1-14,28H,15-23H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMTVMCGFASNAIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CCN(CC2)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4)CC5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H33N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(1-Benzylpiperidin-4-yl)piperazin-1-yl](biphenyl-4-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.